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Compound of Interest

Compound Name:

tert-Butyl 3-

((methylsulfonyl)oxy)pyrrolidine-1-

carboxylate

Cat. No.: B123314 Get Quote

CAS Number: 132945-75-6

A Comprehensive Overview for Researchers and
Drug Development Professionals
This technical guide provides a detailed exploration of (S)-tert-Butyl 3-
((methylsulfonyl)oxy)pyrrolidine-1-carboxylate, a chiral pyrrolidine derivative crucial for the

synthesis of complex nitrogen-containing molecules in pharmaceutical research and

development.[1] Its utility stems from the presence of a methanesulfonyloxy (mesyloxy) group,

which serves as an excellent leaving group in nucleophilic substitution reactions.[1] This

document outlines its chemical and physical properties, a detailed synthesis protocol, an

exemplary experimental procedure for its application in nucleophilic substitution, and its safety

profile.

Chemical and Physical Properties
(S)-tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate is a white to off-white solid.

Below is a summary of its key properties:
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Property Value Source

CAS Number 132945-75-6 [1][2]

Molecular Formula C₁₀H₁₉NO₅S [1][2]

Molecular Weight 265.33 g/mol [1][2]

Appearance White to off-white solid Vendor Data

Purity ≥97% [2]

Boiling Point (Predicted) 392.9 ± 31.0 °C Acmec Biochemical

Density (Predicted) 1.25 ± 0.1 g/cm³ Acmec Biochemical

pKa (Predicted) -3.65 ± 0.40 Acros Pharmatech

Storage
2-8°C, sealed in a dry, well-

ventilated area
[3]

Synthesis of (S)-tert-Butyl 3-
((methylsulfonyl)oxy)pyrrolidine-1-carboxylate
The synthesis of the title compound is typically achieved through the mesylation of the

corresponding alcohol, (S)-tert-butyl 3-hydroxypyrrolidine-1-carboxylate.

Synthesis Pathway
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Synthesis of (S)-tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate

(S)-tert-Butyl 3-hydroxypyrrolidine-1-carboxylate

(S)-tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate

Methanesulfonyl chloride Triethylamine

Base

Ethyl acetate (solvent)

Solvent

Nucleophilic Substitution with Ammonia

(S)-tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate

(R)-tert-Butyl 3-aminopyrrolidine-1-carboxylate

Ammonia (Nucleophile)

SN2 Reaction

Autoclave, 150°C

Reaction Conditions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: (S)-tert-Butyl 3-
((methylsulfonyl)oxy)pyrrolidine-1-carboxylate]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b123314#tert-butyl-3-methylsulfonyl-oxy-
pyrrolidine-1-carboxylate-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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